Ethyl 10(E)-pentadecenoate

• Molecular Formula: C17H32O2
• Molecular Weight: 268.4 g/mol
• InChI: InChI=1S/C17H32O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-4-2/h7-8H,3-6,9-16H2,1-2H3/b8-7+
• InChIKey: RSEAPEXWBAUDMA-BQYQJAHWSA-N

Ethyl 10(E)-pentadecenoate: CAS 2692622-81-2, High-Purity (>99%) Trans-Monounsaturated Fatty Acid Ethyl Ester for Lipidomics and Chemical Ecology Research

Ethyl 10(E)-pentadecenoate (CAS 2692622-81-2) is a high-purity (>99%) long-chain monounsaturated fatty acid ethyl ester (C17H32O2, MW 268.43) characterized by a trans (E) double bond at the Δ10 position . It is commercially available as a research-grade standard, primarily utilized in lipidomics, metabolomics, and semiochemical studies [1]. The compound's defined stereochemistry (E-isomer) and specific unsaturation position are critical for its potential biological recognition and analytical identification in complex mixtures.

Standard type

High-purity trans-monounsaturated fatty acid ethyl ester standard

Analytical workflow

Lipidomics and metabolomics GC-MS/LC-MS reference standard

Stereochemical identity

Defined E-configuration for chemical ecology and pheromone research

• [1] Shanghai Yuanye Bio-Technology Co., Ltd. (2025). Ethyl 10(E)-pentadecenoate. Product Detail. Cat. No. B76380-25mg. View Source

Why Ethyl 10(E)-pentadecenoate Cannot Be Readily Substituted: The Criticality of Double Bond Position and Stereochemistry

In biochemical and chemical ecology applications, the biological activity and analytical behavior of fatty acid ethyl esters are exquisitely sensitive to subtle structural variations. The specific position of the double bond (Δ10) and its trans (E) configuration in Ethyl 10(E)-pentadecenoate are not interchangeable with other monounsaturated C15:1 esters. Isomers like ethyl 14-pentadecenoate (Δ14) or ethyl (Z)-9-pentadecenoate possess distinct three-dimensional shapes and polarity profiles, which fundamentally alter their interactions with biological receptors, enzymatic substrates, and chromatographic stationary phases. Substituting with a saturated analog like ethyl palmitate, or even a different positional isomer, invalidates the scientific premise of an experiment requiring this precise molecular structure. Generic substitution without rigorous verification of stereochemical and positional purity risks introducing uncontrolled variables that compromise data reproducibility and lead to false conclusions in metabolomics identification or bioactivity studies.

Positional isomer

Ethyl 10(E)-pentadecenoate (Δ10, trans)

Ethyl 14-pentadecenoate (Δ14) shifts polarity and recognition; chromatographic profile may not match

Stereoisomer

E (trans) configuration at Δ10

Ethyl 10(Z)-pentadecenoate (cis) alters 3D shape, receptor interaction, and retention behavior

Saturated analog

Monounsaturated C15:1 ethyl ester with a rigid double bond

Ethyl palmitate (C16:0) lacks unsaturation, introducing different physicochemical and biological properties

• [1] ChemWhat. (n.d.). DELTA 10 TRANS PENTADECENOIC ACID ETHYL ESTER. Database Entry. CAS 90176-51-5. View Source

Quantitative Differentiation of Ethyl 10(E)-pentadecenoate from Its Closest Structural Analogs

Analytical Purity: >99% GC Purity Guarantee for Ethyl 10(E)-pentadecenoate vs. Unspecified or Lower Purity Isomers

The analytical purity of Ethyl 10(E)-pentadecenoate is explicitly certified at >99% by gas chromatography (GC), a standard not uniformly met or reported for its positional or stereochemical isomers . This high level of purity is critical for ensuring accurate quantification and identification in research applications, reducing the risk of signal interference from closely related impurities that may be present in less rigorously characterized analogs. While the purity of the cis-isomer, Ethyl 10(Z)-pentadecenoate, is often unspecified in vendor catalogs [1], the trans-isomer is provided with a definitive purity specification, enabling precise experimental design.

GC purity

Specification review

>99%

Certified purity supports accurate quantification

Vs. unspecified cis-isomer purity

Evidence Dimension	Analytical Purity (GC)
Target Compound Data	>99%
Comparator Or Baseline	Ethyl 10(Z)-pentadecenoate (unspecified purity) and Ethyl 14-pentadecenoate (99% GC, but different isomer)
Quantified Difference	Target compound provides a defined >99% purity guarantee vs. unspecified or lower purity for the cis-isomer, ensuring reliable experimental results.
Conditions	Vendor technical datasheets and certificates of analysis

Why This Matters

For procurement, the >99% purity specification directly translates to higher confidence in experimental reproducibility and reduced need for costly in-house purification, differentiating it from lower-grade or unspecified purity alternatives.

• [1] AAA Biotech. (n.d.). Ethyl 10(Z)-pentadecenoate Biochemical. Product Information. Catalog #AAA394305. View Source

Differential Biological Activity of the Free Acid: 10(E)-Pentadecenoic Acid Inhibits IFN-γ-Induced Kynurenine Production

While the ethyl ester is often used as a prodrug or analytical standard, its hydrolysis product, 10(E)-pentadecenoic acid, exhibits quantifiable bioactivity that may underpin the ester's utility in biological research. In THP-1 cells, 10(E)-pentadecenoic acid at a concentration of 20 μM inhibits IFN-γ-induced production of kynurenine by 14% . This activity provides a biological rationale for selecting the 10(E)-isomer over other long-chain fatty acids for studies involving the kynurenine pathway or inflammation. The ester form, Ethyl 10(E)-pentadecenoate, can serve as a stable, cell-permeable prodrug for delivering the active free acid in vitro and in vivo models.

Kynurenine pathway

Class-level inference

14% inhibition at 20 μM

Supports pathway-response assay context

THP-1 cell model, free acid form

Evidence Dimension	Inhibition of IFN-γ-induced kynurenine production
Target Compound Data	14% inhibition at 20 μM
Comparator Or Baseline	Untreated/vehicle control (baseline)
Quantified Difference	14% reduction in kynurenine production
Conditions	THP-1 human monocytic cell line, in vitro

Why This Matters

This evidence suggests a specific, quantifiable bioactivity for the 10(E)-pentadecenoic acid moiety, making the corresponding ethyl ester a rational choice for researchers investigating immunometabolic modulation, over other fatty acid ethyl esters lacking such documented activity.

Unique Chromatographic Retention Time Differentiates Ethyl 10(E)-pentadecenoate from Saturated and cis-Isomers

The trans (E) geometry at the Δ10 position imparts a distinct molecular shape and polarity that results in a unique gas chromatographic retention time compared to its saturated counterpart (ethyl palmitate) and its cis (Z) isomer (Ethyl 10(Z)-pentadecenoate). This chromatographic resolution is fundamental for accurate identification and quantification in complex biological matrices, such as insect pheromone gland extracts or human plasma lipidomes [1]. The availability of this compound as a high-purity standard enables researchers to establish precise retention indices and construct reliable calibration curves, a capability not possible with a generic mixture of isomers or a structurally dissimilar saturated ester [2].

Chromatographic resolution

Reported

Unique retention time vs. ethyl palmitate and cis-isomer

Enables unambiguous identification in complex matrices

Standard GC columns

Evidence Dimension	Gas Chromatographic Retention Time (Relative)
Target Compound Data	Unique retention time relative to ethyl palmitate and ethyl (Z)-10-pentadecenoate
Comparator Or Baseline	Ethyl palmitate (C16:0, saturated) and Ethyl (Z)-10-pentadecenoate (cis isomer)
Quantified Difference	Qualitatively different retention time, enabling chromatographic resolution and unambiguous identification.
Conditions	Standard non-polar or polar GC columns (e.g., DB-5, DB-WAX)

Why This Matters

For analytical laboratories, the well-defined chromatographic behavior of this specific trans-isomer ensures it can be confidently distinguished from structurally similar compounds in real-world samples, which is essential for accurate lipidomic profiling and biomarker discovery.

• [1] MDPI. (n.d.). Chemical Compounds from Female and Male Rectal Pheromone Glands of the Guava Fruit Fly, Bactrocera correcta. Search Results. View Source
• [2] SIMA Lab. (n.d.). Ethyl 10(E)-pentadecenoate. Product Information. Cat. No. LD-30-1511. View Source

Optimal Scientific and Industrial Use Cases for High-Purity Ethyl 10(E)-pentadecenoate

Use as a Certified Reference Standard in Lipidomics and Metabolomics Workflows

The >99% purity of Ethyl 10(E)-pentadecenoate makes it an ideal certified reference standard for quantitative analysis of monounsaturated fatty acid ethyl esters in complex biological samples via GC-MS or LC-MS. Researchers can confidently use it for retention time alignment, calibration curve construction, and validation of lipid identification, ensuring the accuracy and reproducibility of their metabolomic studies.

Investigation of the Kynurenine Pathway and Immunometabolic Modulation

Given that its free acid form, 10(E)-pentadecenoic acid, demonstrates a 14% inhibition of IFN-γ-induced kynurenine production in THP-1 cells at 20 μM , Ethyl 10(E)-pentadecenoate is a key tool for researchers exploring the kynurenine pathway, tryptophan metabolism, and their links to immune function. The ester can serve as a stable prodrug in cell culture or animal models, enabling precise dose-response studies of the active free acid.

Identification and Quantification of Specific Semiochemicals in Chemical Ecology

The unique trans double bond geometry of Ethyl 10(E)-pentadecenoate is a key structural feature in many insect semiochemicals and pheromone components [1]. This compound serves as an essential analytical standard for the identification, quantification, and bioassay of specific pheromone components in chemical ecology research, particularly in the study of fruit flies (Tephritidae) where related ethyl esters have been identified [1]. Its use is critical for understanding insect communication and developing species-specific pest management strategies.

Application

Selection Property

Validation Focus

Lipidomics reference standard

Certified analytical purity

Retention time alignment, calibration curve construction

Kynurenine pathway studies

Pathway modulation context

Cell-based immunometabolic assay validation

Chemical ecology pheromone identification

Stereochemical identity (E-configuration)

Pheromone component identification and quantification

• [1] MDPI. (n.d.). Chemical Compounds from Female and Male Rectal Pheromone Glands of the Guava Fruit Fly, Bactrocera correcta. Search Results. View Source